N-(4-ethoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C18H20N2O4S/c1-2-24-16-9-5-14(6-10-16)19-25(22,23)17-11-7-15(8-12-17)20-13-3-4-18(20)21/h5-12,19H,2-4,13H2,1H3
• InChI Key: DDWTZPYLIWHVFI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)N3CCCC3=O
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

N-(4-ethoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide, commonly known as EPPBS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EPPBS is a sulfonamide derivative that has been synthesized through a multi-step process, and its unique chemical structure has been found to exhibit promising properties that make it a valuable tool in scientific investigations.

Mechanism of Action

The mechanism of action of EPPBS is not fully understood, but it is believed to involve the inhibition of specific enzymes or receptors in the body. EPPBS has been found to exhibit potent inhibitory activity against carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes.
Biochemical and Physiological Effects
EPPBS has been found to exhibit various biochemical and physiological effects in the body. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. EPPBS has also been found to have potential applications in the treatment of various diseases, including diabetes, Alzheimer's disease, and glaucoma.

Advantages and Limitations for Lab Experiments

One of the advantages of using EPPBS in lab experiments is its unique chemical structure, which allows for the development of novel drugs with improved efficacy and safety profiles. EPPBS has also been found to exhibit potent inhibitory activity against specific enzymes or receptors, making it a valuable tool in scientific investigations.
However, one of the limitations of using EPPBS in lab experiments is its potential toxicity. EPPBS has been found to exhibit toxic effects in some animal studies, and further research is needed to fully understand its safety profile.

Future Directions

There are several future directions for the use of EPPBS in scientific research. One potential application is in the development of new drugs for the treatment of various diseases. EPPBS has been found to exhibit promising properties as a drug target, and further research is needed to explore its potential applications in drug development.
Another future direction is in the development of new diagnostic tools. EPPBS has been found to exhibit potent inhibitory activity against specific enzymes or receptors, making it a valuable tool in the development of new diagnostic tests.
Conclusion
In conclusion, N-(4-ethoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide, or EPPBS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its unique chemical structure allows for the development of novel drugs with improved efficacy and safety profiles, and it has been found to exhibit promising properties as a drug target. Further research is needed to fully understand its safety profile and explore its potential applications in drug development and diagnostic tools.

Synthesis Methods

The synthesis of EPPBS involves a multi-step process that starts with the reaction of 4-ethoxyaniline with phosgene to form 4-ethoxyphenyl isocyanate. This intermediate is then reacted with pyrrolidin-2-one to form N-(4-ethoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)urea. Finally, the urea derivative is reacted with benzenesulfonyl chloride to produce EPPBS.

Scientific Research Applications

EPPBS has been widely used in scientific research due to its potential applications in various fields. One of its primary uses is in the development of new drugs. EPPBS has been found to exhibit promising properties as a drug target, and its unique chemical structure allows for the development of novel drugs with improved efficacy and safety profiles.